Argon-39

• CAS RN: 25729-41-3
• Molecular Formula: A
• Molecular Weight: 38.96431 g/mol
• IUPAC Name: argon-39
• InChI: InChI=1S/Ar/i1-1
• InChI Key: XKRFYHLGVUSROY-BJUDXGSMSA-N
• Isomeric SMILES: [39Ar]
• SMILES: [Ar]
• synonyms: 39Ar radioisotope; Ar-39 radioisotope; Argon-39

Description

Argon-39 atom is a trace radioisotope of argon with atomic mass of 38.964313 and a half-life of 269 years. It has a role as an isotopic tracer.

Scientific Research Applications

Dark Matter Detection

• Use in Dark Matter Detectors : Argon-39's low background radiation makes it suitable for dark matter detection experiments. The isotopic purification of argon, especially the depletion of Argon-39, enhances the sensitivity of these detectors, as shown in studies focusing on underground argon sources and liquid argon detectors (Back et al., 2011), (Loer, 2008).

Groundwater and Oceanography Studies

• Groundwater Age Dating : Argon-39 serves as a tracer for age-dating groundwater. With a half-life of 269 years, it fills an intermediate age range gap in groundwater studies, thus aiding in the understanding of groundwater systems (Mace et al., 2017).

Geochronology

• Geochronology Applications : The isotopic composition of Argon, particularly Argon-39, is significant in 40Ar/39Ar geochronology, a method used for potassium-argon age determination. This application is essential for understanding geological time scales and the age of various rocks and minerals (Mitchell, 1968).

Environmental Tracer

• Environmental Tracing : Argon-39's ability to trace environmental changes is particularly valuable in oceanography and glaciology. Its presence in the atmosphere and its unique properties make it an excellent tracer for studying environmental changes over a time range of 100 to 1000 years (Loosli & Oeschger, 1968).

Argon Isotope Analysis

• Argon Isotope Analysis for Fluid Migration : Argon-39, along with other argon isotopes, is used in studying the migration and reaction of fluids in the earth's crust. This application is significant for understanding processes like CO2 sequestration and hydrocarbon reservoir formation (Yokochi et al., 2012).